2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C11H10N4S/c1-6-10(16-7(2)14-6)9-4-3-8(5-12)11(13)15-9/h3-4H,1-2H3,(H2,13,15)
• InChI Key: PKYXWOYVORXMSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NC(=C(C=C2)C#N)N
• Molecular Formula: C11H10N4S
• Molecular Weight: 230.29 g/mol

Description

2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile, also known as DMAT, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It is a heterocyclic organic compound that has a thiazole ring and a pyridine ring, which are connected by an amino group and a carbonitrile group. DMAT has been found to be an effective inhibitor of various protein kinases, which makes it a valuable tool for studying the mechanisms of various cellular processes.

Mechanism of Action

2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile works by binding to the ATP-binding site of protein kinases, thereby inhibiting their activity. This leads to a disruption of various cellular processes that are regulated by these kinases. 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile has been found to be a non-competitive inhibitor of CDKs, which makes it a valuable tool for studying the regulation of the cell cycle.
Biochemical and Physiological Effects:
2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which makes it a potential anti-cancer agent. 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile has also been found to inhibit the growth of various cancer cell lines in vitro. Additionally, 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile has been found to inhibit the activity of various viral kinases, including the herpes simplex virus type 1 (HSV-1) thymidine kinase.

Advantages and Limitations for Lab Experiments

2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile has several advantages for use in lab experiments. It is a potent and specific inhibitor of various protein kinases, which makes it a valuable tool for studying the mechanisms of various cellular processes. 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile is also relatively easy to synthesize and has a low toxicity profile. However, 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to use in aqueous solutions. Additionally, 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile has a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile. One potential direction is the development of more potent and selective inhibitors of specific protein kinases. Another potential direction is the use of 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile as a therapeutic agent for various diseases, including cancer and viral infections. Additionally, 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile could be used to study the mechanisms of various cellular processes in more detail, which could lead to the development of new therapies for various diseases.

Synthesis Methods

2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile can be synthesized using various methods, but the most common method involves the reaction of 2-amino-6-chloropyridine-3-carbonitrile with 2,4-dimethyl-1,3-thiazole in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethyl sulfoxide (DMSO) and is typically carried out at elevated temperatures.

Scientific Research Applications

2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile has been extensively studied for its potential use in various scientific research applications. It is a potent inhibitor of various protein kinases, including cyclin-dependent kinases (CDKs), glycogen synthase kinase 3 (GSK-3), and casein kinase 2 (CK2), among others. 2-Amino-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridine-3-carbonitrile has been used to study the mechanisms of various cellular processes, including cell cycle regulation, apoptosis, and signal transduction.